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Compound of Interest

Compound Name: Triclacetamol

Cat. No.: B1615892 Get Quote

In-Depth Technical Guide: Triclacetamol
For Researchers, Scientists, and Drug Development Professionals

This guide provides core technical data on Triclacetamol, a trichloroacetyl derivative of

paracetamol. It is recognized as a weak cyclooxygenase inhibitor and exhibits nonsteroidal

anti-inflammatory drug (NSAID) properties, including analgesic and antipyretic activities.[1][2]

Additionally, it functions as an anti-inflammatory and uricosuric agent.[1]

Molecular and Physical Properties
The fundamental molecular and physical characteristics of Triclacetamol are summarized

below. This data is essential for experimental design, formulation, and analytical method

development.

Property Value Source

Molecular Formula C8H6Cl3NO2 PubChem[3]

Molecular Weight 254.5 g/mol PubChem[3]

Exact Mass 252.9464 Da MedKoo

IUPAC Name
2,2,2-trichloro-N-(4-

hydroxyphenyl)acetamide
PubChem, MedKoo

CAS Number 6340-87-0 PubChem, MedKoo
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Chemical Structure and Logical Relationship
The chemical structure of Triclacetamol is fundamentally based on the paracetamol molecule,

with the addition of a trichloroacetyl group. This structural relationship is the basis for its

pharmacological activity.
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Caption: Derivation of Triclacetamol from Paracetamol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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